N-methyl-1-(4-methylbenzyl)-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-methyl-1-[(4-methylphenyl)methyl]-2-oxo-N-phenylpyridine-3-carboxamide
• InChI: InChI=1S/C21H20N2O2/c1-16-10-12-17(13-11-16)15-23-14-6-9-19(21(23)25)20(24)22(2)18-7-4-3-5-8-18/h3-14H,15H2,1-2H3
• InChI Key: AXHMHOMHFAHNQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CC=C(C2=O)C(=O)N(C)C3=CC=CC=C3
• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol

Description

Typically, compounds like this one are part of the larger family of amides, which are organic compounds that contain a carbonyl group (C=O) linked to a nitrogen atom. They often exhibit interesting chemical properties and are found in many pharmaceuticals and synthetic materials.

Synthesis Analysis

The synthesis of such compounds usually involves several steps, including the formation of the amide bond, which can be achieved through various methods such as the reaction of an acid chloride with an amine.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, including infrared spectroscopy, nuclear magnetic resonance (NMR), and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving such compounds can be quite diverse, depending on the specific functional groups present in the molecule. For instance, the amide group can participate in various reactions, including hydrolysis, reduction, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and reactivity, can be determined through various experimental methods.

Scientific Research Applications

Anticancer Activity

• 1,2,4-triazoles exhibit promising anticancer properties. .

Antimicrobial Agents

• 1,2,4-triazoles have been investigated as antimicrobial agents due to their ability to inhibit bacterial and fungal growth. .

Analgesic Properties

• Some 1,2,4-triazole derivatives exhibit analgesic effects. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and its intended use. For pharmaceutical compounds, the mechanism of action often involves interaction with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, including its toxicity, flammability, and environmental impact.

Future Directions

The future directions in the study of such compounds could involve the development of new synthetic methods, the discovery of new applications (particularly in the field of medicine), and the improvement of our understanding of their biological activity.